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Compound of Interest

Compound Name: Boc-D-Glu-OBzI

Cat. No.: B2497442

This technical guide provides essential information on N-a-tert-Butoxycarbonyl-D-glutamic acid
a-benzyl ester, commonly referred to as Boc-D-Glu-OBzl. It is a crucial building block in
peptide synthesis, particularly for the incorporation of D-glutamic acid residues. This document
is intended for researchers, scientists, and professionals in the field of drug development and
peptide chemistry, offering key data, experimental context, and workflow visualizations.

Core Compound Data

Boc-D-Glu-OBzl is a derivative of D-glutamic acid where the a-amino group is protected by a
tert-butoxycarbonyl (Boc) group and the a-carboxyl group is protected as a benzyl ester (OBzl).
This dual protection strategy makes it a valuable reagent in solid-phase peptide synthesis
(SPPS).

Identifier Value

CAS Number 34404-30-3[1][2][3][4]
Molecular Weight 337.37 g/mol
Empirical Formula C17H23NOe

Boc-D-glutamic acid 1-benzyl ester, N-o-t.-Boc-
Synonyms i i
D-glutamic acid a-benzyl ester
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Experimental Protocols: Boc Solid-Phase Peptide
Synthesis (SPPS)

Boc-D-Glu-OBzl is primarily utilized in Boc-based solid-phase peptide synthesis. The following

is a generalized experimental protocol for the incorporation of an amino acid residue, such as

Boc-D-Glu-OBzl, onto a growing peptide chain attached to a solid support resin.

Materials and Reagents:

Resin (e.g., Merrifield resin) with an attached N-terminally protected amino acid.

Boc-protected amino acid (e.g., Boc-D-Glu-OBzl).

Deprotection agent: Trifluoroacetic acid (TFA) in dichloromethane (DCM).

Neutralization agent: Diisopropylethylamine (DIEA) in DCM.

Coupling agent: Dicyclohexylcarbodiimide (DCC) or HBTU/HOBLt in N,N-dimethylformamide
(DMF).

Washing solvents: DCM, DMF, Methanol.

Procedure:

Resin Swelling: The resin is swelled in an appropriate solvent, typically DCM or DMF, for 30-
60 minutes to allow for better accessibility of the reactive sites.

Boc Deprotection: The N-terminal Boc protecting group of the resin-bound amino acid is
removed by treatment with a solution of TFA in DCM (typically 25-50% v/v) for about 30
minutes. This exposes the free amine group for the subsequent coupling reaction.

Washing: The resin is thoroughly washed with DCM to remove the TFA and the cleaved Boc
group.

Neutralization: The protonated amine group is neutralized with a solution of DIEA in DCM
(typically 5-10% v/v) to prepare it for the coupling reaction. This step is followed by washing
with DCM and DMF to remove excess base.
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e Amino Acid Activation and Coupling: The incoming Boc-protected amino acid (e.g., Boc-D-
Glu-OBazl) is pre-activated by reacting it with a coupling agent such as DCC or a mixture of
HBTU and HOBt in DMF. The activated amino acid is then added to the resin, and the
coupling reaction is allowed to proceed for 1-2 hours.

o Washing: After the coupling reaction is complete, the resin is washed extensively with DMF,
DCM, and methanol to remove any unreacted reagents and byproducts.

o Cycle Repetition: Steps 2 through 6 are repeated for each subsequent amino acid to be
added to the peptide chain.

e Final Cleavage and Deprotection: Once the peptide chain is fully assembled, it is cleaved
from the resin, and all protecting groups (including the benzyl ester on the glutamic acid side
chain) are removed simultaneously, typically using a strong acid such as hydrofluoric acid
(HF) or trifluoromethanesulfonic acid (TFMSA).

Visualized Workflow: Boc Solid-Phase Peptide
Synthesis Cycle

The following diagram illustrates the cyclical nature of adding a single Boc-protected amino
acid, such as Boc-D-Glu-OBazl, during solid-phase peptide synthesis.

1. Boc Deprotection
(TFAin DCM)

3. Neutralization
(DIEA in DCM)

5. Coupling
(Boc-AA, DCC/HBTU)

4. Washing 6. Washing
(DCM/DMF) (DMF, DCM, MeOH)

Click to download full resolution via product page
Caption: Workflow of a single amino acid addition cycle in Boc-SPPS.

This guide provides a foundational understanding of Boc-D-Glu-OBzl and its application in
peptide synthesis. For specific applications, further optimization of the described protocols may
be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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